Phosphocreatine
Phosphocreatine
N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It is functionally related to a creatine. It is a conjugate acid of a N-phosphocreatinate(2-).
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
An endogenous substance found mainly in skeletal muscle of vertebrates. It has been tried in the treatment of cardiac disorders and has been added to cardioplegic solutions. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1996)
Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP).
An endogenous substance found mainly in skeletal muscle of vertebrates. It has been tried in the treatment of cardiac disorders and has been added to cardioplegic solutions. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1996)
Brand Name:
Vulcanchem
CAS No.:
67-07-2
VCID:
VC20861878
InChI:
InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12)
SMILES:
CN(CC(=O)O)C(=NP(=O)(O)O)N
Molecular Formula:
C4H10N3O5P
Molecular Weight:
211.11 g/mol
Phosphocreatine
CAS No.: 67-07-2
Cat. No.: VC20861878
Molecular Formula: C4H10N3O5P
Molecular Weight: 211.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-phosphocreatine is a phosphoamino acid consisting of creatine having a phospho group attached at the primary nitrogen of the guanidino group. It has a role as a human metabolite and a mouse metabolite. It is a phosphoamino acid and a phosphagen. It is functionally related to a creatine. It is a conjugate acid of a N-phosphocreatinate(2-). Phosphocreatine - or creatine phosphate - is the phosphorylated form of creatine. It is primarily found endogenously in the skeletal muscles of vertebrates where it serves a critical role as a rapidly acting energy buffer for muscle cell actions like contractions via its ability to regenerate adenosine triphosphate (ATP) from adenosine diphosphate (ADP). An endogenous substance found mainly in skeletal muscle of vertebrates. It has been tried in the treatment of cardiac disorders and has been added to cardioplegic solutions. (Reynolds JEF(Ed): Martindale: The Extra Pharmacopoeia (electronic version). Micromedex, Inc, Englewood, CO, 1996) |
|---|---|
| CAS No. | 67-07-2 |
| Molecular Formula | C4H10N3O5P |
| Molecular Weight | 211.11 g/mol |
| IUPAC Name | 2-[methyl-[(E)-N'-phosphonocarbamimidoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C4H10N3O5P/c1-7(2-3(8)9)4(5)6-13(10,11)12/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12) |
| Standard InChI Key | DRBBFCLWYRJSJZ-UHFFFAOYSA-N |
| Isomeric SMILES | CN(CC(=O)O)/C(=N/P(=O)(O)O)/N |
| SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N |
| Canonical SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N |
| Boiling Point | 449.1±47.0 °C at 760 mmHg |
| Melting Point | 194-195 °C |
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